Cas no 1807248-46-9 (3-Chloromethyl-5-cyano-4-ethylbenzenesulfonyl chloride)

• Product Name: 3-Chloromethyl-5-cyano-4-ethylbenzenesulfonyl chloride
• CAS No: 1807248-46-9
• MF: C₁₀H₉Cl₂NO₂S
• MW: 278.154959440231
• CID: 5009625
• Update Time: 2025-10-28

3-Chloromethyl-5-cyano-4-ethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-5-cyano-4-ethylbenzenesulfonyl chloride

• Inchi： 1S/C10H9Cl2NO2S/c1-2-10-7(5-11)3-9(16(12,14)15)4-8(10)6-13/h3-4H,2,5H2,1H3
• InChI Key： GEPKKMQSVXGHQR-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=C(C#N)C=1CC)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 2.8
• Topological Polar Surface Area: 66.3

Additional information on 3-Chloromethyl-5-cyano-4-ethylbenzenesulfonyl chloride

3-Chloromethyl-5-cyano-4-ethylbenzenesulfonyl Chloride: A Comprehensive Overview

The compound 3-Chloromethyl-5-cyano-4-ethylbenzenesulfonyl Chloride (CAS No. 1807248-46-9) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzenesulfonyl group substituted with a chloromethyl, cyano, and ethyl group. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in organic synthesis and a potential candidate for advanced materials development.

Recent studies have highlighted the importance of benzenesulfonyl chloride derivatives in the synthesis of bioactive molecules and advanced polymers. The cyano group in this compound is known for its electron-withdrawing properties, which can enhance the reactivity of the molecule in various chemical reactions. Similarly, the chloromethyl group adds versatility to the compound, enabling it to participate in nucleophilic substitutions and other transformation reactions. The ethyl group, on the other hand, contributes to the hydrophobicity of the molecule, which is crucial for applications in lipid-based drug delivery systems.

The synthesis of 3-Chloromethyl-5-cyano-4-ethylbenzenesulfonyl Chloride involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. The introduction of the sulfonyl chloride group is often achieved through sulfonation followed by chlorination. The substitution pattern on the benzene ring is carefully controlled to ensure the desired regioselectivity, which is critical for maintaining the compound's unique properties. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions and improve yields.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular forces. The presence of electron-withdrawing groups also influences its solubility in organic solvents, making it suitable for use in various solvent systems. Recent research has focused on understanding the thermal stability of this compound under different conditions, which is essential for its application in high-temperature environments.

The chemical reactivity of 3-Chloromethyl-5-cyano-4-ethylbenzenesulfonyl Chloride is a topic of great interest in contemporary organic chemistry. Its ability to undergo nucleophilic aromatic substitution reactions has been extensively studied, with recent findings suggesting that the reactivity can be further enhanced by modifying the substituents on the benzene ring. This opens up new possibilities for its use as an intermediate in the synthesis of complex molecules.

Applications of this compound span across multiple industries. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory and anticancer properties. In materials science, it has been explored as a building block for advanced polymers with tailored mechanical and thermal properties. Additionally, its unique electronic properties make it a candidate for use in electronic materials and sensors.

Recent advancements in computational chemistry have enabled researchers to predict the electronic structure and reactivity of 3-Chloromethyl-5-cyano-4-ethylbenzenesulfonyl Chloride with unprecedented accuracy. These studies have provided valuable insights into its potential applications and have guided experimental efforts to optimize its synthesis and utilization.

In conclusion, 3-Chloromethyl-5-cyano-4-ethylbenzenesulfonyl Chloride (CAS No. 1807248-46-9) is a versatile compound with a wide range of applications across different fields. Its unique structure and functional groups make it an invaluable tool in organic synthesis and materials development. As research continues to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.